Cas no 1094654-13-3 (2,6-difluoro-N-propylbenzene-1-sulfonamide)

• Product Name: 2,6-difluoro-N-propylbenzene-1-sulfonamide
• CAS No: 1094654-13-3
• MF: C₉H₁₁F₂NO₂S
• MW: 235.250948190689
• CID: 5844120
• PubChem ID: 43212865
• Update Time: 2025-11-01

2,6-difluoro-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-propylbenzene-1-sulfonamide
• EN300-1452515
• AKOS008942447
• 1094654-13-3

• Inchi： 1S/C9H11F2NO2S/c1-2-6-12-15(13,14)9-7(10)4-3-5-8(9)11/h3-5,12H,2,6H2,1H3
• InChI Key： FPEJJLJSIYAQPY-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 235.04785609g/mol
• Monoisotopic Mass: 235.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Additional information on 2,6-difluoro-N-propylbenzene-1-sulfonamide

Introduction to 2,6-difluoro-N-propylbenzene-1-sulfonamide (CAS No. 1094654-13-3)

2,6-difluoro-N-propylbenzene-1-sulfonamide, with the CAS number 1094654-13-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties.

The chemical structure of 2,6-difluoro-N-propylbenzene-1-sulfonamide is characterized by a benzene ring substituted with two fluorine atoms at the 2 and 6 positions and a propylsulfonamide group at the 1 position. The presence of these functional groups imparts specific physicochemical properties that make this compound particularly interesting for drug development. The fluorine atoms enhance lipophilicity and metabolic stability, while the sulfonamide group confers specific biological activity.

Recent research has focused on the potential of 2,6-difluoro-N-propylbenzene-1-sulfonamide as a lead compound for various therapeutic applications. Studies have shown that this compound exhibits potent antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant infections.

In addition to its antimicrobial properties, 2,6-difluoro-N-propylbenzene-1-sulfonamide has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antitumor activity of 2,6-difluoro-N-propylbenzene-1-sulfonamide has also been explored in recent studies. In vitro experiments have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation.

Beyond its direct therapeutic applications, 2,6-difluoro-N-propylbenzene-1-sulfonamide has also been used as a building block in the synthesis of more complex molecules with enhanced biological activities. Its structural features make it an attractive starting point for medicinal chemists aiming to develop novel drugs with improved pharmacological profiles.

The pharmacokinetic properties of 2,6-difluoro-N-propylbenzene-1-sulfonamide have been studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate. Additionally, its low toxicity and high selectivity towards target cells further enhance its potential as a therapeutic agent.

In conclusion, 2,6-difluoro-N-propylbenzene-1-sulfonamide (CAS No. 1094654-13-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for various diseases.